Cas no 2456402-90-5 (2-(4-acetyl-1,4-diazepan-1-yl)-N-[(4-fluorophenyl)methyl]acetamide)

• Product Name: 2-(4-acetyl-1,4-diazepan-1-yl)-N-[(4-fluorophenyl)methyl]acetamide
• CAS No: 2456402-90-5
• MF: C₁₆H₂₂FN₃O₂
• MW: 307.36318731308
• CID: 5327528
• PubChem ID: 34926715
• Update Time: 2025-05-20

2-(4-acetyl-1,4-diazepan-1-yl)-N-[(4-fluorophenyl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-acetyl-1,4-diazepan-1-yl)-N-[(4-fluorophenyl)methyl]acetamide
• 2456402-90-5
• AKOS040888641
• F6841-0020

• Inchi： 1S/C16H22FN3O2/c1-13(21)20-8-2-7-19(9-10-20)12-16(22)18-11-14-3-5-15(17)6-4-14/h3-6H,2,7-12H2,1H3,(H,18,22)
• InChI Key： CELCHVONOSNPIA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CNC(CN1CCN(C(C)=O)CCC1)=O

Computed Properties

• Exact Mass: 307.16960512g/mol
• Monoisotopic Mass: 307.16960512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 52.6Ų

Additional information on 2-(4-acetyl-1,4-diazepan-1-yl)-N-[(4-fluorophenyl)methyl]acetamide

Introduction to 2-(4-acetyl-1,4-diazepan-1-yl)-N-[(4-fluorophenyl)methyl]acetamide (CAS No. 2456402-90-5)

2-(4-acetyl-1,4-diazepan-1-yl)-N-[(4-fluorophenyl)methyl]acetamide, identified by the Chemical Abstracts Service Number (CAS No.) 2456402-90-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a fused heterocyclic system, specifically a diazepane ring, which is known for its potential biological activity. The presence of functional groups such as the acetyl and acetamide moieties, coupled with a fluorophenylmethyl substituent, endows this molecule with unique chemical and pharmacological properties that make it a subject of intense research interest.

The structure of 2-(4-acetyl-1,4-diazepan-1-yl)-N-[(4-fluorophenyl)methyl]acetamide is highly intricate, featuring a rigid bicyclic framework that includes both nitrogen-containing rings. The diazepane core is particularly noteworthy, as it is a privileged scaffold in drug discovery due to its ability to interact with various biological targets. The acetyl group at the 4-position of the diazepane ring introduces a polar moiety that can enhance solubility and binding affinity, while the acetamide group at the nitrogen atom provides a site for further derivatization and interaction with biological systems.

The fluorine atom in the 4-fluorophenyl group is another critical feature of this compound. Fluoro substitution is a common strategy in medicinal chemistry to improve metabolic stability, binding affinity, and pharmacokinetic properties. In particular, the 4-fluorophenyl moiety has been extensively studied for its role in modulating receptor interactions and enhancing drug efficacy. This substitution pattern is frequently observed in approved drugs and has been associated with improved pharmacological profiles in various therapeutic areas.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to explore the potential biological activity of 2-(4-acetyl-1,4-diazepan-1-yl)-N-[(4-fluorophenyl)methyl]acetamide with greater precision. Studies using virtual screening and docking simulations have suggested that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in neurological disorders. The rigid structure of the diazepane ring is particularly well-suited for binding to proteins involved in neurotransmitter pathways, making this molecule a promising candidate for further investigation.

In vitro studies have begun to unravel the pharmacological profile of 2-(4-acetyl-1,4-diazepan-1-yl)-N-[(4-fluorophenyl)methyl]acetamide. Initial experiments have shown that this compound demonstrates moderate affinity for several targets relevant to central nervous system (CNS) disorders. The presence of both polar and lipophilic regions in its structure suggests that it may be capable of penetrating the blood-brain barrier, which is crucial for therapeutic agents targeting neurological conditions. Additionally, the fluorine atom has been shown to enhance binding interactions with certain protein targets, potentially leading to improved drug-like properties.

The synthesis of 2-(4-acetyl-1,4-diazepan-1-yl)-N-[(4-fluorophenyl)methyl]acetamide presents unique challenges due to its complex architecture. Multi-step synthetic routes involving cyclization reactions, nucleophilic substitutions, and protection-deprotection strategies are typically employed to construct the desired molecule. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex compounds. For instance, transition-metal-catalyzed cross-coupling reactions have been utilized to introduce the fluorophenyl group with high selectivity and yield.

The potential therapeutic applications of 2-(4-acetyl-1,4-diazepan-1-yl)-N-[(4-fluorophenyl)methyl]acetamide are currently under investigation across multiple disease areas. Given its structural features and preliminary pharmacological activity, this compound holds promise as a lead molecule for developing novel treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease. Furthermore, its interaction with CNS-related receptors suggests potential utility in managing other conditions involving neurotransmitter dysregulation.

As research progresses, additional derivatives of 2-(4-acetyl-1,4-diazepan-1-yl)-N-[(4-fluorophenyl)methyl]acetamide are being explored to optimize its pharmacological properties further. By modifying functional groups or introducing additional substituents at strategic positions within the molecule, researchers aim to enhance potency, selectivity, and bioavailability. Such modifications are guided by structural insights gained from computational modeling studies and experimental data from preclinical assays.

The role of fluorine atoms in medicinal chemistry cannot be overstated. The introduction of fluorine into aromatic rings can significantly alter electronic properties and binding interactions with biological targets. In the case of 2-(4-acetyl-1,4-diazepan-1-y l)-N-[ ( 4 -fluoro phen yl ) m e th y l ]a c e t am ide, the 4-fluorophenyl group contributes to enhanced metabolic stability and improved receptor binding affinity. These attributes are critical for developing drugs with prolonged half-lives and reduced susceptibility to degradation by enzymatic processes.

Future directions in the study of 2-(4-acetyl - 1 , 4 -d az ep an - 1 - y l ) - N - [ ( 4 -fluoro phen yl ) m e th y l ]a c e t am ide include exploring its mechanism of action through detailed biochemical assays and animal models. Understanding how this compound interacts with its intended biological targets will provide valuable insights into its therapeutic potential and guide subsequent optimization efforts. Additionally, investigating its pharmacokinetic profile will be essential for determining appropriate dosing regimens and formulation strategies if it progresses into clinical development.

In conclusion, 2 -( 4 -acetyl - 1 , 4 -d az ep an - 1 - y l ) - N - [ ( 4 -fluoro phen yl ) m e th y l ]a c e t am ide ( CAS No . 2456402 -90 -5) represents an intriguing example of how structural complexity can yield molecules with significant biological potential . Its unique combination of functional groups , coupled with promising preliminary data , makes it a compelling candidate for further exploration in pharmaceutical research . As our understanding of molecular interactions continues to evolve , compounds like this one will play an increasingly important role in discovering new treatments for human diseases .